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Compound of Interest

Compound Name: 2-Adamantyl 2-phenylacetate

Cat. No.: B15471093

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide on 2-Adamantyl 2-phenylacetate is a compilation of predicted
data and information extrapolated from closely related compounds due to the limited availability
of experimental data for this specific molecule in public literature.

Introduction

2-Adamantyl 2-phenylacetate is an organic molecule that incorporates the bulky, lipophilic
adamantane cage and a phenylacetate group. The adamantane moiety is a well-known
pharmacophore in medicinal chemistry, often introduced to enhance the metabolic stability,
lipophilicity, and pharmacokinetic profile of drug candidates.[1] Adamantane derivatives have
shown a wide range of biological activities, including antiviral, anticancer, and antimicrobial
properties.[2][3] The phenylacetate group is also found in various biologically active
compounds and natural products. This guide aims to provide a comprehensive overview of the
predicted chemical properties, a plausible synthetic route, and potential areas of biological
investigation for 2-Adamantyl 2-phenylacetate.

Chemical Properties

Due to the absence of experimentally determined data for 2-Adamantyl 2-phenylacetate, the
following table summarizes its predicted physicochemical properties. These values are derived
from computational models and data available for its isomer, Phenylacetic acid, 2-(1-
adamantyl)ethyl ester, which shares the same molecular formula and weight.[4]
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Table 1: Predicted Physicochemical Properties of 2-Adamantyl 2-phenylacetate

Property Predicted Value Data Source
Molecular Formula C20H2602 PubChem (for isomer)[4]
Molecular Weight 298.4 g/mol PubChem (for isomer)[4]
IUPAC Name adamant-2-yl 2-phenylacetate
CAS Number Not available

White to off-white solid General property of similar
Appearance )

(predicted) compounds
Melting Point Not available
Boiling Point Not available

Predicted to be soluble in

N organic solvents (e.g., DMSO, General property of

Solubility

dichloromethane, ethyl

acetate) and insoluble in water.

adamantane esters

LogP (Octanol/Water Partition

Coefficient)

High (predicted)

Based on the lipophilic nature
of the adamantane and phenyl

groups

Synthesis

A plausible and common method for the synthesis of 2-Adamantyl 2-phenylacetate is through

Fischer esterification. This method involves the acid-catalyzed reaction between 2-

adamantanol and phenylacetic acid.

General Experimental Protocol: Fischer Esterification

This protocol is a generalized procedure and may require optimization for this specific reaction.

Materials:

e 2-Adamantanol

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b15471093?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetic-acid_-2-_1-adamantyl_ethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetic-acid_-2-_1-adamantyl_ethyl-ester
https://www.benchchem.com/product/b15471093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15471093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Phenylacetic acid

e Concentrated sulfuric acid (catalyst)

e Anhydrous organic solvent (e.g., toluene or dichloromethane)

e Saturated sodium bicarbonate solution

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvents for purification (e.g., hexane, ethyl acetate)

Procedure:

 In a round-bottom flask, dissolve 2-adamantanol (1.0 eq) and phenylacetic acid (1.1 eq) in a
suitable anhydrous organic solvent.

o Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%) to the reaction
mixture while stirring.

o Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction progress
can be monitored by Thin Layer Chromatography (TLC).

» After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

» Transfer the reaction mixture to a separatory funnel and wash sequentially with water,
saturated sodium bicarbonate solution (to neutralize the acid), and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using an appropriate
solvent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 2-Adamantyl 2-
phenylacetate.

Diagram 1: General Workflow for Synthesis and Purification
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Caption: A generalized workflow for the synthesis and purification of 2-Adamantyl 2-
phenylacetate.

Potential Biological Activity and Signaling Pathways

While no specific biological activities have been reported for 2-Adamantyl 2-phenylacetate,
the structural motifs suggest several avenues for investigation. Adamantane derivatives are
known to interact with various biological targets, often through hydrophobic interactions
facilitated by the adamantyl cage.

Potential Areas of Investigation:

 Antiviral Activity: Adamantane derivatives like amantadine have been used as antiviral
agents.[1]

e Anticancer Activity: The lipophilic nature of the adamantane group can enhance cell
membrane permeability, a desirable property for anticancer drugs.[1]

» Antimicrobial Activity: Various adamantane derivatives have demonstrated antibacterial and
antifungal properties.[3]

The phenylacetate moiety is a metabolite of phenylalanine and has been implicated in various
biological processes.[5] The combination of these two groups in 2-Adamantyl 2-
phenylacetate could lead to novel biological activities.

Diagram 2: Conceptual Structure-Activity Relationship (SAR) for Adamantane Derivatives
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Caption: A conceptual diagram illustrating the potential structure-activity relationships of 2-
Adamantyl 2-phenylacetate.

Conclusion

2-Adamantyl 2-phenylacetate represents an interesting chemical entity with potential for
further investigation in drug discovery and materials science. This guide provides a
foundational understanding of its predicted properties and a plausible synthetic approach.
Experimental validation of these predictions is a necessary next step to fully elucidate the
chemical and biological profile of this compound. Researchers are encouraged to use the
provided information as a starting point for their own investigations into this and related
adamantane-containing molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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